Cas no 99541-89-6 (3-O-beta-D-Glucuronopyransoside -(3beta,22beta)-12-Oleanene-3,22,24-triol)

• Product Name: 3-O-beta-D-Glucuronopyransoside -(3beta,22beta)-12-Oleanene-3,22,24-triol
• CAS No: 99541-89-6
• MF: C₃₆H₅₈O₉
• MW: 634.840332508087
• CID: 2018008
• PubChem ID: 13632903
• Update Time: 2025-04-21

3-O-beta-D-Glucuronopyransoside -(3beta,22beta)-12-Oleanene-3,22,24-triol Chemical and Physical Properties

Names and Identifiers

• 3-O-beta-D-Glucuronopyransoside -(3beta,22beta)-12-Oleanene-3,22,24-triol
• soyasapogenol B-3-O-beta-glucuronide
• C19763
• Melilotoside A2
• Soyasapogenol B 3-O-D-glucuronide
• Soyasapogenol B 3-O-beta-D-glucuronide
• DTXSID401317060
• soyasapogenol B 3-O-beta-glucuronide
• 99541-89-6
• soyasapogenol B monoglucuronide
• CHEBI:62439
• Q27131897
• (2S,3S,4S,5R,6R)-6-[[(3S,4S,4aR,6aR,6bS,8aR,9R,12aS,14aR,14bR)-9-hydroxy-4-(hydroxymethyl)-4,6a,6b,8a,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• soyasapogenol B-3-O-glucuronide
• Soyasapogenol B 3-O-b-D-glucuronide
• CHEBI:176267
• 3,4,5-trihydroxy-6-[[9-hydroxy-4-(hydroxymethyl)-4,6a,6b,8a,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]oxane-2-carboxylic acid

• Inchi： 1S/C36H58O9/c1-31(2)16-20-19-8-9-22-33(4)12-11-24(44-30-27(41)25(39)26(40)28(45-30)29(42)43)34(5,18-37)21(33)10-13-36(22,7)35(19,6)15-14-32(20,3)23(38)17-31/h8,20-28,30,37-41H,9-18H2,1-7H3,(H,42,43)/t20-,21+,22+,23+,24-,25-,26-,27+,28-,30+,32+,33-,34+,35+,36+/m0/s1
• InChI Key： NARQRJFIZNOSJV-JIHAXZPOSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C)[C@@H](CC(C)(C)C[C@H]5C4=CC[C@@H]32)O)[C@@]1(C)CO

Computed Properties

• Exact Mass: 634.40808342g/mol
• Monoisotopic Mass: 634.40808342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 45
• Rotatable Bond Count: 4
• Complexity: 1220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 15
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 157Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins